Cas no 87999-89-1 (2-Pyridinecarboxylic acid, 4-octyl-)
87999-89-1 structure
Product Name:2-Pyridinecarboxylic acid, 4-octyl-
CAS No:87999-89-1
MF:C14H21NO2
MW:235.32204413414
CID:648908
PubChem ID:71411530
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 4-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 4-octyl-
- 4-octylpyridine-2-carboxylic acid
- 87999-89-1
- DTXSID40831138
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- Inchi: 1S/C14H21NO2/c1-2-3-4-5-6-7-8-12-9-10-15-13(11-12)14(16)17/h9-11H,2-8H2,1H3,(H,16,17)
- InChI Key: IGOINTJNCQGNQR-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=CN=1)CCCCCCCC)=O
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 50.2Ų
2-Pyridinecarboxylic acid, 4-octyl- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
87999-89-1 (2-Pyridinecarboxylic acid, 4-octyl-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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